3-(2-chloro-6-fluorophenyl)-N-(3-fluorophenyl)-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-(2-chloro-6-fluorophenyl)-N-(3-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H11ClF2N2O2/c1-9-14(17(23)21-11-5-2-4-10(19)8-11)16(22-24-9)15-12(18)6-3-7-13(15)20/h2-8H,1H3,(H,21,23)
• InChI Key: KJTOMTBNUNXTHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C17H11ClF2N2O2
• Molecular Weight: 348.7 g/mol

Description

3-(2-chloro-6-fluorophenyl)-N-(3-fluorophenyl)-5-methyl-4-isoxazolecarboxamide, commonly known as CFIM, is a chemical compound that has been widely studied for its potential applications in the field of medicine. It belongs to the class of isoxazolecarboxamide compounds and has been shown to have promising properties as a therapeutic agent.

Mechanism of Action

The mechanism of action of CFIM is not yet fully understood. However, it is believed to work by inhibiting certain enzymes and pathways in the body, which can lead to a reduction in inflammation and pain. It may also have an effect on the immune system and cancer cells, although further research is needed to confirm these effects.
Biochemical and Physiological Effects
CFIM has been shown to have a range of biochemical and physiological effects on the body. It has been shown to reduce inflammation and pain in animal models, and may also have an effect on the immune system and cancer cells. However, more research is needed to fully understand these effects and their potential applications in medicine.

Advantages and Limitations for Lab Experiments

One advantage of CFIM is that it has been shown to have a range of pharmacological properties, making it a promising candidate for the development of new drugs and therapies. However, there are also limitations to its use in lab experiments. For example, it may be difficult to obtain and synthesize in large quantities, and its effects may vary depending on the specific conditions used in the experiment.

Future Directions

There are many potential future directions for research on CFIM. Some possible areas of focus include:
1. Further studies on its mechanism of action and potential applications in medicine
2. Development of new drugs and therapies based on CFIM
3. Investigation of its effects on different types of cancer cells and immune cells
4. Exploration of its potential use in combination with other drugs or therapies for enhanced effects
5. Studies on its safety and toxicity in humans
Conclusion
Overall, CFIM is a promising compound with a range of potential applications in medicine. While further research is needed to fully understand its effects and mechanisms of action, it represents an exciting area of study for scientists and researchers in the field of pharmacology.

Synthesis Methods

The synthesis of CFIM involves a series of chemical reactions that are carried out in a laboratory setting. The process generally involves the use of various reagents and solvents, as well as specialized equipment such as a reflux condenser and a rotary evaporator. The exact method of synthesis may vary depending on the specific laboratory and conditions used.

Scientific Research Applications

CFIM has been the subject of numerous scientific studies and research projects, with a focus on its potential applications in medicine. It has been shown to have a range of pharmacological properties, including anti-inflammatory, analgesic, and anti-tumor effects. These properties make it a promising candidate for the development of new drugs and therapies.